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Compound of Interest

Compound Name: Rauwolscine

Cat. No.: B15614428 Get Quote

Introduction

Rauwolscine, also known as α-yohimbine and isoyohimbine, is a naturally occurring alkaloid

and a stereoisomer of yohimbine.[1][2] It is a potent and selective antagonist of α2-adrenergic

receptors with a Ki value of approximately 12 nM.[2][3][4] This activity makes it a valuable tool

in pharmacological research to study the physiological roles of α2-adrenoceptors. In addition to

its primary target, rauwolscine has been shown to interact with serotonin receptors, acting as

a partial agonist at 5-HT1A receptors and an antagonist at 5-HT2B receptors.[2][4][5]

Proper preparation of stock solutions is critical for obtaining accurate, reproducible, and

meaningful results in in-vitro experiments. This document provides a detailed protocol for the

preparation, storage, and handling of rauwolscine stock solutions to ensure stability and

efficacy for use in cell culture and other in-vitro assays.

Quantitative Data Summary
For consistency and reproducibility, it is crucial to use the appropriate solvent and

concentration for preparing rauwolscine stock solutions. The choice of the free base or

hydrochloride salt will affect the molecular weight and solubility. Rauwolscine hydrochloride is

more commonly used in research due to its enhanced water solubility.[4]
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Property
Rauwolscine (Free
Base)

Rauwolscine
Hydrochloride

Source

Molecular Formula C₂₁H₂₆N₂O₃ C₂₁H₂₆N₂O₃ • HCl [3][6]

Molecular Weight 354.44 g/mol 390.9 g/mol [3][6]

Appearance Crystalline Solid Crystalline Solid [6][7]

Solubility in DMSO
Data not readily

available

~7-14 mg/mL (~18-35

mM)
[2][3][8][9]

Solubility in Water Sparingly soluble
2.24 mg/mL (~6.3

mM)
[6][8]

Solubility in Ethanol Sparingly soluble Sparingly soluble [10]

Storage (Powder)
-20°C, desiccated (≥4

years)

-20°C, desiccated (≥3

years)
[7][9]

Storage (Stock

Solution)

-80°C (≤1 year); -20°C

(≤1 month)

-80°C (≤1 year); -20°C

(≤1 month)
[3][8]

Note: Solubility can vary between batches. It is recommended to use fresh, anhydrous DMSO

as moisture can reduce solubility.[3] For aqueous solutions, warming and sonication may be

required to fully dissolve the compound.[6][8]

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of Rauwolscine
Hydrochloride in DMSO, a common solvent for in-vitro studies.

Materials:

Rauwolscine Hydrochloride powder (FW: 390.9 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or wrapped in foil)
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Sterile, positive-displacement pipettes and tips

Vortex mixer

0.22 µm syringe filter (optional, for sterilization of final working solution)

Protocol for 10 mM Stock Solution Preparation:

Calculation:

To prepare a 10 mM stock solution, you need to calculate the mass of Rauwolscine HCl

required for your desired volume.

The formula is: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x

Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mmol/L x 0.001 L x 390.9 g/mol =

3.909 mg

Weighing:

Carefully weigh out the calculated mass of Rauwolscine HCl powder using an analytical

balance.

Place the powder into a sterile amber or foil-wrapped microcentrifuge tube to protect it

from light.[6]

Dissolution:

Add the desired volume of anhydrous DMSO to the tube containing the Rauwolscine HCl

powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a water bath (37°C) may be used to aid dissolution if necessary.[2][8]

Storage and Handling:
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Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles, which can degrade the compound.[8][9]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (6-12 months).[3][6]

Always protect the stock solution from light.

Preparation of Working Solutions:

For in-vitro experiments, the DMSO stock solution should be serially diluted to the final

working concentration in the appropriate cell culture medium or buffer.

It is crucial to ensure the final concentration of DMSO in the culture medium is non-toxic to

the cells, typically below 0.1-0.5%.

Important: When diluting the DMSO stock into an aqueous buffer, add the stock solution to

the buffer while vortexing to prevent precipitation of the compound.[7] Aqueous solutions

should be prepared fresh and are not recommended for storage for more than one day.[7]

If sterility is a major concern, the final working solution can be sterilized by passing it through

a 0.22 µm syringe filter.[6]

Visualizations
Diagram 1: Experimental Workflow
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Workflow for Rauwolscine Stock Solution Preparation
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2. Weigh Rauwolscine HCl
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(Warm if necessary)

Visually Inspect
for complete dissolution

Precipitate
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Single-Use Tubes

Clear

6. Store at -20°C or -80°C
(Protect from light)

Ready for Use

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing a Rauwolscine stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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